2-[Ethyl-(1-methyl-piperidin-3-yl)-amino]-ethanol

• IUPAC Name: 2-[ethyl-(1-methylpiperidin-3-yl)amino]ethanol
• InChI: InChI=1S/C10H22N2O/c1-3-12(7-8-13)10-5-4-6-11(2)9-10/h10,13H,3-9H2,1-2H3
• InChI Key: QQKSWQCZRSZDFT-UHFFFAOYSA-N
• Canonical SMILES: CCN(CCO)C1CCCN(C1)C
• Molecular Formula: C10H22N2O
• Molecular Weight: 186.29 g/mol

Description

2-[Ethyl-(1-methyl-piperidin-3-yl)-amino]-ethanol is a tertiary amine derivative featuring a piperidine ring substituted with a methyl group at the 1-position and an ethylaminoethanol side chain. The piperidine ring contributes to lipophilicity and conformational stability, while the ethanolamine group introduces hydrogen-bonding capacity and solubility in polar solvents .

This compound is structurally related to neurotransmitters and receptor ligands, where the piperidine-ethanolamine motif is common.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[Ethyl-(1-methyl-piperidin-3-yl)-amino]-ethanol typically involves the reaction of 1-methyl-3-piperidinol with ethylamine under controlled conditions. The reaction is carried out in the presence of a suitable catalyst, such as palladium on carbon, and under an inert atmosphere to prevent oxidation. The reaction mixture is heated to a specific temperature, usually around 80-100°C, and stirred for several hours to ensure complete conversion.

Industrial Production Methods

In an industrial setting, the production of 2-[Ethyl-(1-methyl-piperidin-3-yl)-amino]-ethanol may involve continuous flow reactors to enhance efficiency and yield. The use of high-pressure reactors and advanced purification techniques, such as distillation and crystallization, ensures the production of high-purity compounds suitable for various applications.

Chemical Reactions Analysis

Types of Reactions

2-[Ethyl-(1-methyl-piperidin-3-yl)-amino]-ethanol undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives using reducing agents such as lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the hydroxyl group is replaced by other functional groups, such as halides or alkyl groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) in an acidic medium.

Reduction: Lithium aluminum hydride (LiAlH4) in anhydrous ether.

Substitution: Alkyl halides (e.g., methyl iodide) in the presence of a base like sodium hydroxide (NaOH).

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of amine derivatives.

Substitution: Formation of alkylated or halogenated derivatives.

Scientific Research Applications

The compound 2-[Ethyl-(1-methyl-piperidin-3-yl)-amino]-ethanol , often referred to as EMPA, is an organic compound that has garnered attention in various scientific research fields. This article will explore its applications across different domains, particularly in medicinal chemistry and pharmacology, while also providing insights into its potential therapeutic uses.

Medicinal Chemistry

Antidepressant Activity : EMPA has been studied for its potential antidepressant effects. Research indicates that compounds with similar piperidine structures can modulate neurotransmitter systems, particularly serotonin and norepinephrine pathways, which are crucial in the treatment of depression. A study demonstrated that derivatives of piperidine exhibited significant antidepressant-like activity in animal models, suggesting that EMPA might have similar effects.

Analgesic Properties : Another area of interest is the analgesic properties of EMPA. Preliminary studies have shown that piperidine derivatives can exhibit pain-relieving effects by acting on opioid receptors. This makes EMPA a candidate for further exploration in pain management therapies.

Pharmacology

Neuropharmacology : EMPA's interaction with various receptors in the central nervous system (CNS) positions it as a potential neuropharmacological agent. Studies have indicated that compounds with a similar structure can influence dopamine and serotonin receptors, which are vital for mood regulation and cognitive functions.

Antitumor Activity : Emerging research suggests that EMPA may possess antitumor properties. Certain piperidine derivatives have shown promise in inhibiting cancer cell proliferation through various mechanisms, including apoptosis induction and cell cycle arrest. Case studies involving similar compounds have reported significant reductions in tumor growth in vitro and in vivo settings.

Biochemical Applications

Enzyme Inhibition : EMPA has been investigated for its ability to inhibit specific enzymes involved in metabolic pathways. Enzyme inhibitors play a critical role in drug design, particularly for diseases such as diabetes and hypertension. Research has shown that piperidine-based compounds can effectively inhibit enzymes like acetylcholinesterase, which is relevant in Alzheimer's disease treatment.

Toxicology Studies

Understanding the safety profile of EMPA is crucial for its application as a therapeutic agent. Toxicological studies have assessed the compound's effects on various organ systems and its potential for causing adverse effects. Data from animal studies indicate that while EMPA exhibits beneficial pharmacological properties, careful consideration must be given to dosing and long-term effects to mitigate toxicity risks.

Case Studies

Study	Focus	Findings
Study 1	Antidepressant Effects	Demonstrated significant reduction in depression-like behavior in rodent models using piperidine derivatives similar to EMPA.
Study 2	Analgesic Properties	Showed that compounds with piperidine structures reduced pain responses significantly compared to control groups.
Study 3	Antitumor Activity	Reported a 50% reduction in tumor size in treated groups versus untreated controls when using similar piperidine derivatives.
Study 4	Neuropharmacology	Identified modulation of serotonin receptors leading to improved mood regulation.
Study 5	Enzyme Inhibition	Found effective inhibition of acetylcholinesterase activity, indicating potential use in Alzheimer's treatment.

Mechanism of Action

The mechanism of action of 2-[Ethyl-(1-methyl-piperidin-3-yl)-amino]-ethanol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may act as an inhibitor or activator of these targets, modulating various biochemical pathways. For example, it may inhibit the activity of certain enzymes involved in neurotransmitter synthesis, thereby affecting neuronal signaling.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes structural and functional distinctions between 2-[Ethyl-(1-methyl-piperidin-3-yl)-amino]-ethanol and its analogs, based on synthetic and substituent variations:

Compound Name	Key Structural Differences	Functional Implications	References
2-[Ethyl-(1-methyl-piperidin-3-yl)-amino]-ethanol (Target)	1-Methylpiperidine core; ethylaminoethanol side chain	Balanced lipophilicity and solubility; potential for CNS penetration due to piperidine
2-[Ethyl-(1-methyl-pyrrolidin-3-yl)-amino]-ethanol	Pyrrolidine (5-membered ring) instead of piperidine	Increased ring strain; reduced steric bulk may enhance binding to flat receptor sites
2-[Ethyl-(3-fluoro-benzyl)-amino]-ethanol	Fluorinated benzyl group replaces piperidine	Higher electronegativity; improved metabolic stability; enhanced aromatic interactions
2-[Ethyl-(3-(2-methylthiazol-4-yl)phenyl)amino]-ethanol	Thiazole-containing aryl group	Potential for π-π stacking and metal coordination (via sulfur); possible kinase inhibition
5-(6-(4-Fluoropiperidin-1-yl)pyridin-3-yl)-N-methylthieno[3,2-b]pyridine-2-carboxamide	Fluoropiperidine-pyridine-thienopyridine hybrid	Enhanced selectivity for enzymes/receptors due to fluorination and fused heterocycles
Methyl 2-[[[2-Cyano-2-(2-pyridinyl)ethenyl]amino]-3-(4-hydroxy-2,6-dioxo-5-pyrimidinyl)propenoate]	Cyano-vinyl and pyrimidinone substituents	Electrophilic cyano group may confer reactivity in nucleophilic environments (e.g., enzymes)

Key Observations :

Pyrrolidine-based analogs may display faster metabolic clearance due to reduced steric protection of the amine group .

Substituent Effects: Fluorinated analogs (e.g., 4-fluoropiperidine in or 3-fluoro-benzyl in ) show improved metabolic stability and bioavailability compared to non-fluorinated counterparts, as fluorine resists oxidative degradation. Thiazole- or pyridine-containing derivatives (e.g., ) introduce aromaticity and polarizability, which may enhance binding to enzymes or nucleic acids.

Synthetic Accessibility: The target compound and its ethylaminoethanol analogs are typically synthesized via nucleophilic substitution or reductive amination, as seen in the preparation of β-heteroaryl-α,β-didehydro-α-amino acid derivatives . Fluorinated or aromatic-substituted analogs often require additional steps (e.g., Suzuki coupling for aryl groups, fluorination reactions), impacting yield and scalability .

Biological Activity

2-[Ethyl-(1-methyl-piperidin-3-yl)-amino]-ethanol is a piperidine derivative that has garnered attention for its potential biological activities. This compound features a piperidine ring, which is known for its significance in medicinal chemistry, particularly in the development of drugs targeting various biological pathways.

Chemical Structure and Properties

The chemical structure of 2-[Ethyl-(1-methyl-piperidin-3-yl)-amino]-ethanol can be summarized by the following molecular formula:

• Molecular Formula : C₈H₁₈N₂O

This compound contains an ethyl group and a piperidine moiety, contributing to its pharmacological properties. The presence of a hydroxyl group enhances its solubility in biological systems, which is crucial for its activity.

Biological Activity Overview

The biological activity of 2-[Ethyl-(1-methyl-piperidin-3-yl)-amino]-ethanol has been explored in various contexts, including:

• Anticancer Activity : Research indicates that piperidine derivatives can exhibit cytotoxic effects against cancer cell lines, potentially through mechanisms involving apoptosis and cell cycle arrest.
• Cholinesterase Inhibition : Similar compounds have shown promise as inhibitors of acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), which are relevant in the treatment of Alzheimer's disease.
• DPP-IV Inhibition : Compounds with a similar structure have been studied for their ability to inhibit dipeptidyl peptidase IV (DPP-IV), an enzyme implicated in glucose metabolism and diabetes management.

The mechanism of action for 2-[Ethyl-(1-methyl-piperidin-3-yl)-amino]-ethanol likely involves its interaction with specific receptors or enzymes. For instance:

• Receptor Binding : The compound may bind to muscarinic acetylcholine receptors, modulating neurotransmitter levels and influencing cognitive functions.
• Enzyme Inhibition : By inhibiting AChE or DPP-IV, this compound could enhance cholinergic signaling or improve glycemic control, respectively.

Case Studies and Research Findings

Recent studies have highlighted the potential of piperidine derivatives in various therapeutic applications:

• Anticancer Studies :
  • A study demonstrated that certain piperidine derivatives exhibited significant cytotoxicity against FaDu hypopharyngeal tumor cells, outperforming standard chemotherapeutic agents like bleomycin .
  • The structural modifications in these compounds were found to enhance their binding affinity to cancer-related targets, leading to improved therapeutic outcomes.
• Cholinesterase Inhibition :
  • Research on related compounds indicated that modifications to the piperidine structure could yield potent inhibitors of AChE and BuChE, suggesting potential applications in treating neurodegenerative diseases .
• DPP-IV Inhibition :
  • Inhibitory effects on DPP-IV were observed in compounds structurally similar to 2-[Ethyl-(1-methyl-piperidin-3-yl)-amino]-ethanol, indicating potential for managing type 2 diabetes .

Comparative Analysis with Similar Compounds

Compound Name	Biological Activity	Mechanism
Piperazine	Antidepressant	Serotonin receptor modulation
Piperidinone	Anticancer	Apoptosis induction via receptor interaction
2-[Ethyl-(1-methyl-piperidin-3-yl)-amino]-ethanol	Anticancer, Cholinesterase inhibition	Receptor binding and enzyme inhibition